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Compound of Interest

Compound Name: LmNADK1-IN-1

Cat. No.: B15567545 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of LmNADK1-IN-1, a potent and

specific inhibitor of the nicotinamide adenine dinucleotide kinase 1 (NADK1) from the

pathogenic bacterium Listeria monocytogenes. This document is intended for researchers,

scientists, and drug development professionals interested in the study of bacterial metabolism

and the development of novel antibacterial agents.

Introduction
Listeria monocytogenes is a facultative intracellular pathogen responsible for the severe

foodborne illness, listeriosis. The emergence of antibiotic-resistant strains necessitates the

discovery of novel therapeutic targets. NADK1, an essential enzyme in the NAD(P)

biosynthesis pathway, represents a promising target for the development of new anti-listerial

drugs. LmNADK1-IN-1 has been identified as a potent inhibitor of this enzyme, making it a

valuable tool for target validation and as a lead compound for drug discovery programs.

Chemical Structure and Properties
LmNADK1-IN-1 is a di-adenosine derivative. The precise chemical structure and properties are

detailed in the tables below.

Table 1: Physicochemical Properties of LmNADK1-IN-1
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Property Value

Molecular Formula C₂₅H₂₈N₁₀O₈

Molecular Weight 600.56 g/mol
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InChI

InChI=1S/2C12H14N5O4/c21-2-5-21-

11(19)9(18)8(5)17-4-16-6-7(13)14-3-15-

10(6)17/h21,3-5,8-9,11,18-

19H,13H2/t2*5-,8-,9-,11-/m11/s1

Table 2: Biological Activity of LmNADK1-IN-1

Parameter Value

Target Listeria monocytogenes NADK1 (LmNADK1)

Ki 54 nM[1]

Mechanism of Action Competitive inhibitor

Mechanism of Action
LmNADK1-IN-1 functions as a competitive inhibitor of LmNADK1. It binds to the active site of

the enzyme, preventing the binding of the natural substrate, NAD⁺. This inhibition blocks the

synthesis of NADP⁺, a crucial molecule for various cellular processes, including antioxidant

defense and fatty acid biosynthesis. The depletion of the NADP(H) pool ultimately leads to

bacterial cell death.
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Protected Adenosine Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [LmNADK1-IN-1: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567545#lmnadk1-in-1-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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